![molecular formula C7H7NO4 B1532354 4H,6H,7H-pyrano[3,4-d][1,2]oxazole-3-carboxylic acid CAS No. 1297546-74-7](/img/structure/B1532354.png)
4H,6H,7H-pyrano[3,4-d][1,2]oxazole-3-carboxylic acid
Overview
Description
“4H,6H,7H-pyrano[3,4-d][1,2]oxazole-3-carboxylic acid” is a chemical compound with the molecular formula C7H7NO4 . Its IUPAC name is 6,7-dihydro-4H-pyrano[3,4-d]isoxazole-3-carboxylic acid . The compound has a molecular weight of 169.14 .
Molecular Structure Analysis
The molecular structure of “4H,6H,7H-pyrano[3,4-d][1,2]oxazole-3-carboxylic acid” includes a five-membered isoxazole ring fused with a six-membered pyrano ring . The carboxylic acid functional group is attached to the isoxazole ring .Physical And Chemical Properties Analysis
The compound is a solid at room temperature . It has a predicted boiling point of 420.6±45.0 °C and a predicted density of 1.459±0.06 g/cm3 . The pKa, a measure of the acidity of the compound, is predicted to be 3.19±0.20 .Scientific Research Applications
Synthesis of Pyrano[2,3-d]pyrimidine Scaffolds
The compound has been utilized in the photochemical synthesis of pyrano[2,3-d]pyrimidine scaffolds. This process employs photoexcited organic dyes like Na2 eosin Y as a direct hydrogen atom transfer (HAT) photocatalyst under visible light and air atmosphere . The method is noted for its metal-free synthesis , highlighting its potential for green chemistry applications.
Development of Non-Metallic Organic Dyes
Research has explored the use of 4H,6H,7H-pyrano[3,4-d][1,2]oxazole-3-carboxylic acid in the development of non-metallic organic dyes. These dyes offer economic and ecological advantages over traditional metal-based photocatalysts, expanding the range of photochemical processes .
Antibacterial Agents
The oxazole moiety, which is part of the compound’s structure, has shown promise in creating antibacterial agents. Specifically, isoxazole derivatives have demonstrated activity against bacteria like Pseudomonas aeruginosa and Bacillus cereus, suggesting potential applications in developing new antibiotics .
Organic Synthesis Catalysts
This compound can act as a catalyst in organic synthesis, particularly in reactions that require photochemically induced activation . It can facilitate the formation of radical intermediates, which are crucial in various synthetic pathways .
Industrial Scale Synthesis
The compound’s ability to undergo reactions on a gram scale indicates its potential for industrial-scale synthesis . This could be particularly useful in the large-scale production of chemicals that require this compound as a precursor .
Safety And Hazards
properties
IUPAC Name |
6,7-dihydro-4H-pyrano[3,4-d][1,2]oxazole-3-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7NO4/c9-7(10)6-4-3-11-2-1-5(4)12-8-6/h1-3H2,(H,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KYLRPSOCSSHQKY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCC2=C1ON=C2C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7NO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
169.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4H,6H,7H-pyrano[3,4-d][1,2]oxazole-3-carboxylic acid | |
CAS RN |
1297546-74-7 |
Source
|
| Record name | 4H,6H,7H-pyrano[3,4-d][1,2]oxazole-3-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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